Cas no 25753-25-7 (2,6-Bis(trifluoromethyl)benzonitrile)

2,6-Bis(trifluoromethyl)benzonitrile is a fluorinated aromatic nitrile compound characterized by its two trifluoromethyl groups positioned ortho to the nitrile functionality. This structural configuration enhances its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The trifluoromethyl groups contribute to increased lipophilicity and metabolic stability, which are advantageous in drug design. Its high purity and well-defined reactivity profile facilitate precise transformations, such as nucleophilic substitutions or cyclizations. The compound’s stability under various reaction conditions further underscores its utility in advanced chemical applications.
2,6-Bis(trifluoromethyl)benzonitrile structure
25753-25-7 structure
Product Name:2,6-Bis(trifluoromethyl)benzonitrile
CAS No:25753-25-7
MF:C9H3F6N
MW:239.117243051529
MDL:MFCD00061226
CID:253194
PubChem ID:2736119
Update Time:2025-06-07

2,6-Bis(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,6-Bis(trifluoromethyl)benzonitrile
    • Benzonitrile,2,6-bis(trifluoromethyl)-
    • 2,5 BIS DIMETHYLSILYL THIOPHENE
    • 2,6-Bis-trifluormethyl-benzonitril
    • 2,6-Di(trifluoromethyl)benzonitrile
    • 2,6-bis(trifluoromethyl)benzenecarbonitrile
    • PubChem8493
    • 2,6-Bis(trifluoromethyl)benzonitril
    • SBB064655
    • PC3096
    • AS02765
    • 1,3-Bis(trifluoromethyl)-2-cyanobenzene
    • AX8032906
    • A817999
    • DTXSID00371141
    • 2 pound not6-Bis(trifluoromethyl)benzonitrile
    • PS-7605
    • MFCD00061226
    • AKOS015890192
    • AMY8676
    • ANWBHDYEEOSTSE-UHFFFAOYSA-N
    • CS-0067899
    • SY101462
    • 25753-25-7
    • SCHEMBL1906819
    • AB93173
    • 2-(4-Benzyl-piperazin-1-yl)-benzoicacid
    • FT-0610520
    • DB-067455
    • MDL： MFCD00061226
    • Inchi： 1S/C9H3F6N/c10-8(11,12)6-2-1-3-7(5(6)4-16)9(13,14)15/h1-3H
    • InChI Key： ANWBHDYEEOSTSE-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC=C(C(F)(F)F)C=1C#N)(F)F

Computed Properties

  • Exact Mass: 239.01700
  • Monoisotopic Mass: 239.01696807g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.45
  • Boiling Point: 202 ºC
  • Flash Point: 76 ºC
  • PSA: 23.79000
  • LogP: 3.59588

2,6-Bis(trifluoromethyl)benzonitrile Security Information

  • Hazard Statement： Toxic
  • Hazardous Material transportation number：UN 3276
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： T
  • Risk Phrases：R20/21/22

2,6-Bis(trifluoromethyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,6-Bis(trifluoromethyl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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2,6-Bis(trifluoromethyl)benzonitrile
 25753-25-7 97%
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Alichem
A013006254-500mg
2,6-Bis(trifluoromethyl)benzonitrile
 25753-25-7 97%
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Alichem
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Chemenu
CM154333-1g
2,6-Bis(trifluoromethyl)benzonitrile
 25753-25-7 95+%
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Chemenu
CM154333-5g
2,6-Bis(trifluoromethyl)benzonitrile
 25753-25-7 95+%
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Chemenu
CM154333-10g
2,6-Bis(trifluoromethyl)benzonitrile
 25753-25-7 95+%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XK934-200mg
2,6-Bis(trifluoromethyl)benzonitrile
 25753-25-7 98%
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Apollo Scientific
PC3096-250mg
2,6-Bis(trifluoromethyl)benzonitrile
 25753-25-7 98%
250mg
 £42.00 2025-02-21
Apollo Scientific
PC3096-1g
2,6-Bis(trifluoromethyl)benzonitrile
 25753-25-7 98%
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 £114.00 2023-09-02
Apollo Scientific
PC3096-5g
2,6-Bis(trifluoromethyl)benzonitrile
 25753-25-7 98%
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 £347.00 2023-09-02

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